1-benzyl-3-hydroxy-3-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 1-benzyl-3-hydroxy-3-[2-(8-methoxy-2-oxochromen-3-yl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C27H21NO6/c1-33-23-13-7-10-18-14-19(25(30)34-24(18)23)22(29)15-27(32)20-11-5-6-12-21(20)28(26(27)31)16-17-8-3-2-4-9-17/h2-14,32H,15-16H2,1H3
• InChI Key: CCNUXFSTWRLTEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)CC3(C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5)O
• Molecular Formula: C27H21NO6
• Molecular Weight: 455.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-benzyl-3-hydroxy-3-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one often involves multicomponent reactions, one-pot synthesis, or photo-reorganization processes. For instance, one-pot and solvent-free synthesis methods have been utilized for the creation of similar complex molecules, showcasing the efficiency and green chemistry principles in organic synthesis (Ravibabu Velpula et al., 2015). Photo-reorganization techniques have also been employed, illustrating the role of photochemical reactions in the synthesis of complex organic compounds (Aarti Dalai et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been elucidated using various spectroscopic techniques and crystallography. These studies reveal detailed information about the arrangement of atoms, molecular conformation, and the presence of intramolecular and intermolecular hydrogen bonding, which are crucial for understanding the compound's reactivity and properties (Zhao et al., 2010).

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties, as well as its potential biological activity. Additionally, modifications to the structure of this compound could be explored to optimize its properties.